Cas no 2138173-86-9 (Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl)-)

• Product Name: Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl)-
• CAS No: 2138173-86-9
• MF: C₉H₁₈F₃N₃O
• MW: 241.253932476044
• CID: 5280814
• Update Time: 2025-07-22

Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl)-

• Inchi： 1S/C9H18F3N3O/c1-4-8(2,3)15-7(16)14-5-6(13)9(10,11)12/h6H,4-5,13H2,1-3H3,(H2,14,15,16)
• InChI Key： NXPUPPPYCDXTTC-UHFFFAOYSA-N
• SMILES： N(CC(N)C(F)(F)F)C(NC(C)(C)CC)=O

Additional information on Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl)-

Introduction to Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl) and Its Applications in Modern Chemical Research

Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl), is a specialized compound characterized by its unique molecular structure and chemical properties. This compound, identified by the CAS number 2138173-86-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. The molecular formula of this compound reflects its complex composition, which includes a urea backbone linked to two distinct substituents: a 2-amino-3,3,3-trifluoropropyl group and a 1,1-dimethylpropyl group. Such structural features contribute to its reactivity and functionality in various chemical processes.

The synthesis of Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl) involves meticulous chemical procedures that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular structure enhances the compound's stability and reactivity under specific conditions. This makes it particularly useful in the development of novel materials and pharmaceuticals where such properties are highly desirable. The 1,1-dimethylpropyl group further influences the compound's solubility and interaction with other molecules, making it a valuable intermediate in organic synthesis.

In recent years, researchers have been exploring the potential applications of this compound in various fields. One notable area is its use as a building block in the synthesis of more complex molecules. For instance, the presence of both amino and urea functional groups allows for further derivatization, enabling the creation of polymers with specific properties. These polymers could find applications in coatings, adhesives, and even biodegradable materials.

The pharmaceutical industry has also shown interest in Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl) due to its potential as an intermediate in drug development. The unique structural features of this compound may contribute to its ability to interact with biological targets in novel ways. This could lead to the discovery of new therapeutic agents that are more effective or have fewer side effects compared to existing treatments. Current research is focusing on understanding how this compound behaves within biological systems and how it can be optimized for pharmaceutical use.

Another exciting application of this compound is in the field of catalysis. The combination of fluorine and nitrogen-containing groups can make it an effective catalyst or co-catalyst in various reactions. This includes reactions that are otherwise difficult to achieve under mild conditions. By improving reaction efficiency and selectivity, such catalysts can significantly reduce the environmental impact of chemical manufacturing processes.

The use of computational methods has been instrumental in understanding the behavior of Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl). Advanced computational techniques allow researchers to predict how this compound will react under different conditions without the need for extensive experimental trials. This approach not only saves time but also reduces costs associated with material synthesis and testing. Furthermore, computational studies can provide insights into the mechanistic details of reactions involving this compound.

In conclusion, Urea, N-(2-amino-3,3,3-trifluoropropyl)-N'-(1,1-dimethylpropyl), with its CAS number 2138173-86-9, represents a significant advancement in chemical research. Its unique molecular structure and versatile applications make it a valuable tool for scientists working in pharmaceuticals、materials science、and catalysis. As research continues to uncover new possibilities for this compound，its importance is likely to grow even further，leading to innovative solutions across multiple industries.